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Compound of Interest

Compound Name: 4-Acetylphenyl dimethylcarbamate

Cat. No.: B2398528 Get Quote

Introduction

4-Acetylphenyl dimethylcarbamate is an organic chemical compound that belongs to the

carbamate class of molecules. Carbamates are esters of carbamic acid and are characterized

by the presence of a carbamate group (-OC(O)N(R)R'). Due to the structural diversity possible

within this class, carbamates have found applications in various fields, most notably as

pesticides and in pharmaceuticals. This technical guide provides a comprehensive overview of

the available scientific and technical information regarding 4-Acetylphenyl
dimethylcarbamate, with a focus on its discovery, history, chemical properties, synthesis, and

potential biological activity.

Historical Context: The Rise of Carbamates
The history of carbamates as biologically active compounds dates back to the 19th century with

the investigation of the Calabar bean, which led to the isolation of physostigmine, a carbamate

alkaloid.[1] The insecticidal properties of synthetic carbamates were discovered in the 1930s,

and these compounds were subsequently developed for agricultural use in the 1940s.[2]

Carbamates, along with organophosphates, became a significant class of insecticides, largely

replacing the more persistent organochlorine pesticides.[2][3] A major breakthrough in this area

was the commercial introduction of carbaryl in 1958.[4] The development and application of

carbamates have since expanded into the realm of medicinal chemistry, where the carbamate

moiety is a key structural feature in many approved drugs.[5][6]
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Detailed experimental data on the physical and chemical properties of 4-Acetylphenyl
dimethylcarbamate are not widely available in the published literature. However, some key

identifiers and basic properties can be compiled from chemical supplier databases and spectral

information.

Property Value Reference

Molecular Formula C₁₁H₁₃NO₃

Molecular Weight 207.23 g/mol

CAS Number 3692-44-6

Storage Temperature 2-8°C [7]

Spectroscopic Data

A ¹³C Nuclear Magnetic Resonance (NMR) spectrum is available for a compound identified as

"PARA-ACETYLPHENYL-N,N-DIMETHYLCARBAMATE," which corresponds to 4-
Acetylphenyl dimethylcarbamate.[8]

Synthesis

A specific, detailed experimental protocol for the synthesis of 4-Acetylphenyl
dimethylcarbamate is not explicitly described in the available scientific literature. However, the

general synthesis of phenyl N,N-dimethylcarbamates can be inferred from established chemical

methodologies for carbamate formation. A common method for synthesizing such compounds

involves the reaction of a phenol with a carbamoyl chloride.

Experimental Workflow: General Synthesis of Phenyl N,N-dimethylcarbamates
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Caption: General workflow for the synthesis of 4-Acetylphenyl dimethylcarbamate.

Potential Biological Activity: Cholinesterase Inhibition

Carbamates are a well-established class of cholinesterase inhibitors.[9][10][11][12] These

enzymes, primarily acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), are

responsible for the hydrolysis of the neurotransmitter acetylcholine. Inhibition of these enzymes

leads to an accumulation of acetylcholine in the synaptic cleft, resulting in enhanced cholinergic

neurotransmission. This mechanism is the basis for the insecticidal activity of many

carbamates and their therapeutic use in conditions such as Alzheimer's disease, myasthenia

gravis, and glaucoma.

Signaling Pathway: Mechanism of Cholinesterase Inhibition by Carbamates

The inhibitory action of carbamates on cholinesterases occurs through the carbamoylation of a

serine residue within the enzyme's active site. This process renders the enzyme temporarily

inactive. The carbamoylated enzyme is then slowly hydrolyzed to regenerate the active

enzyme, a process that is significantly slower than the hydrolysis of acetylcholine.
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Caption: Mechanism of cholinesterase inhibition by carbamates.

While the general mechanism of cholinesterase inhibition by carbamates is well-understood,

specific quantitative data on the inhibitory potency (e.g., IC₅₀ values) of 4-Acetylphenyl
dimethylcarbamate against AChE or BChE are not available in the current body of scientific

literature.

Conclusion

4-Acetylphenyl dimethylcarbamate is a chemical entity whose existence is confirmed

through its commercial availability and limited spectroscopic data. While its history and

discovery are not well-documented, it belongs to the historically significant carbamate class of

compounds. Based on the known activities of related N,N-dimethylcarbamates, it is plausible

that 4-Acetylphenyl dimethylcarbamate may exhibit cholinesterase inhibitory properties.

However, a lack of specific experimental data on its synthesis, physicochemical properties, and

biological activity necessitates further research to fully characterize this compound and explore
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its potential applications. This guide serves as a summary of the currently available information

and a framework for future investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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